Cas no 4189-44-0 (Methanesulfinic acid,1-amino-1-imino-)
4189-44-0 structure
Product Name:Methanesulfinic acid,1-amino-1-imino-
CAS No:4189-44-0
MF:CH4N2O2S
MW:108.11966
CID:329102
Update Time:2019-02-12
Methanesulfinic acid,1-amino-1-imino- Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfinic acid,1-amino-1-imino-
- THIOUREA DIOXIDE
- Einecs 224-065-1
- THIO UREA MIN.
- thiourea S,S-dioxide
- thiourea S-dioxide
- Thiourea,S,S-dioxide(9CI)
- Urea,thio-,2,2-dioxide
- Thiourea, S,S-dioxide (9CI)
- thiourea, s,s-dioxide
- thiourea,,dioxide
- Formamidine sulfinic acid
-
- Inchi: 1S/CH4N2O2S/c2-1(3)6(4)5/h2-3H2
- InChI Key: KDZCMNKCNXVTIK-UHFFFAOYSA-N
- SMILES: NC(N)=S(=O)=O
Computed Properties
- Exact Mass: 107.99900
- Monoisotopic Mass: 107.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 84
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: -1.7
- Topological Polar Surface Area: 90
Experimental Properties
- Color/Form: White crystalline particles, non-toxic and odorless
- Density: 2.25 g/cm3
- Melting Point: 126 °C
- Boiling Point: 355.3 °C at 760 mmHg
- Flash Point: 168.7 °C
- Refractive Index: 1.805
- PSA: 118.27000
- LogP: 0.35170
- Solubility: Uncertain
Methanesulfinic acid,1-amino-1-imino- Security Information
- Safety Instruction: S22-S36/37
- RTECS:YT5250000
-
Hazardous Material Identification:
- Risk Phrases:R22; R36/37/38
- Storage Condition:2-8°C
Methanesulfinic acid,1-amino-1-imino- Related Literature
-
1. Synthesis of the first magnetic nanoparticles with a thiourea dioxide-based sulfonic acid tag: application in the one-pot synthesis of 1,1,3-tri(1H-indol-3-yl) alkanes under mild and green conditionsMohammad Ali Zolfigol,Roya Ayazi-Nasrabadi RSC Adv. 2016 6 69595
-
Priyanka Chaudhary,Surabhi Gupta,Popuri Sureshbabu,Shahulhameed Sabiah,Jeyakumar Kandasamy Green Chem. 2016 18 6215
-
Subodh Kumar,Suman L. Jain,Bir Sain RSC Adv. 2012 2 789
-
Shengqing Ye,Yuewen Li,Jie Wu,Zhiming Li Chem. Commun. 2019 55 2489
-
Chun Kiang Chua,Adriano Ambrosi,Martin Pumera J. Mater. Chem. 2012 22 11054
4189-44-0 (Methanesulfinic acid,1-amino-1-imino-) Related Products
- 621-83-0(Benzylthiourea)
- 622-52-6((4-methylphenyl)thiourea)
- 656-32-6((2-Fluorophenyl)thiourea)
- 56-10-0(S-(2-Aminoethyl)-ITU dihydrobromide)
- 102-08-9(1,3-diphenylthiourea)
- 141-90-2(2-Thiouracil)
- 614-78-8((2-methylphenyl)thiourea)
- 1516-37-6((2-Methoxyphenyl)thiourea)
- 5344-82-1(1-(2-Chlorophenyl)-2-thiourea)
- 459-05-2((4-fluorophenyl)thiourea)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk